Cas no 5307-86-8 (Propanenitrile,3-[(4-chlorophenyl)thio]-)

• Product Name: Propanenitrile,3-[(4-chlorophenyl)thio]-
• CAS No: 5307-86-8
• MF: C₉H₈ClNS
• MW: 197.684519767761
• CID: 377115
• PubChem ID: 1808805
• Update Time: 2025-06-08

Propanenitrile,3-[(4-chlorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-[(4-chlorophenyl)thio]-
• 3-(4-chlorophenyl)sulfanylpropanenitrile
• 3-[(4-CHLOROPHENYL)THIO]PROPANENITRILE
• 3-<4-Chlor-phenylmercapto>-propionitril
• p-chlorophenyl 2-cyanoethyl sulfide
• 3-[(4-chlorophenyl)sulfanyl]propanenitrile
• 3-(4-CHLOROPHENYLTHIO)PROPIONITRILE
• MFCD00019876
• DTXSID30365210
• SECQTJKHIJFJCU-UHFFFAOYSA-N
• FT-0769581
• SCHEMBL11617330
• 3-(p-Chlorophenylthio)-propionitrile
• AKOS000216426
• 5307-86-8

• Inchi： 1S/C9H8ClNS/c10-8-2-4-9(5-3-8)12-7-1-6-11/h2-5H,1,7H2
• InChI Key： SECQTJKHIJFJCU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SCCC#N

Computed Properties

• Exact Mass: 197.00700
• Monoisotopic Mass: 197.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• Density: 1.24
• Boiling Point: 339.3°C at 760 mmHg
• Flash Point: 159°C
• Refractive Index: 1.589
• PSA: 49.09000
• LogP: 3.34578

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on Propanenitrile,3-[(4-chlorophenyl)thio]-

Comprehensive Overview of Propanenitrile,3-[(4-chlorophenyl)thio]- (CAS No. 5307-86-8)

Propanenitrile,3-[(4-chlorophenyl)thio]-, with the CAS number 5307-86-8, is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis and material science. This compound, characterized by its unique molecular structure featuring a chlorophenylthio group attached to a propanenitrile backbone, is widely utilized in advanced research and industrial applications. Its versatility and reactivity make it a valuable intermediate in the synthesis of more complex molecules, particularly in pharmaceuticals and agrochemicals.

The growing interest in Propanenitrile,3-[(4-chlorophenyl)thio]- can be attributed to its role in the development of novel chemical entities. Researchers are increasingly exploring its potential in creating high-performance materials and bioactive compounds. For instance, its application in the design of polymer additives and specialty chemicals has been a topic of discussion in recent scientific literature. The compound's ability to act as a precursor in catalytic reactions further enhances its appeal in synthetic chemistry.

One of the most frequently asked questions about CAS 5307-86-8 revolves around its synthetic pathways and reaction mechanisms. Modern techniques such as green chemistry and microwave-assisted synthesis have been employed to optimize its production, reducing environmental impact and improving yield. Additionally, the compound's physicochemical properties, including solubility, stability, and reactivity, are critical factors that influence its applicability in various industries.

In the context of sustainability and eco-friendly practices, Propanenitrile,3-[(4-chlorophenyl)thio]- has been examined for its compatibility with green solvents and renewable resources. This aligns with the global shift toward sustainable chemistry, where minimizing waste and energy consumption is paramount. The compound's potential in circular economy models is also being explored, particularly in recycling and reusing chemical byproducts.

Another area of interest is the analytical characterization of 5307-86-8. Advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly used to verify its purity and structure. These methods are essential for ensuring the compound meets the stringent quality standards required in pharmaceutical intermediates and fine chemicals. The demand for high-purity Propanenitrile,3-[(4-chlorophenyl)thio]- has led to innovations in purification technologies.

From a commercial perspective, the market for CAS 5307-86-8 is influenced by trends in custom synthesis and contract manufacturing. Companies specializing in bulk chemicals and research reagents are increasingly offering tailored solutions to meet the diverse needs of their clients. The compound's role in drug discovery and material innovation further drives its demand, particularly in regions with robust chemical and pharmaceutical industries.

In summary, Propanenitrile,3-[(4-chlorophenyl)thio]- (5307-86-8) is a multifaceted compound with broad applications in modern chemistry. Its significance in synthetic routes, sustainable practices, and industrial processes underscores its value to researchers and manufacturers alike. As the scientific community continues to uncover new uses for this compound, its relevance in cutting-edge research and innovative technologies is expected to grow.